92-54-6

1-Phenylpiperazine

In Stock

• CAS RN:
• 92-54-6

• Formula:
• C10H14N2

• InChI:
• InChI=1S/C10H14N2/c1-2-4-10(5-3-1)12-8-6-11-7-9-12/h1-5,11H,6-9H2

• InChIKey:
• YZTJYBJCZXZGCT-UHFFFAOYSA-N

• 1-Phenylpiperazine, also known as 1-Phenylpiperazine, is a useful research compound. Its molecular formula is C10H14N2 and its molecular weight is 162.23 g/mol. The purity is usually 95%.

1,3-Diethyl 2-(diphenylmethyl)propanedioate

In Stock

• CAS RN:
• 5292-54-6

• Formula:
• C20H22O4

• InChI:
• InChI=1S/C20H22O4/c1-3-23-19(21)18(20(22)24-4-2)17(15-11-7-5-8-12-15)16-13-9-6-10-14-16/h5-14,17-18H,3-4H2,1-2H3

• InChIKey:
• PUHBCPOCAFDZJS-UHFFFAOYSA-N

• 1,3-Diethyl 2-(diphenylmethyl)propanedioate is a useful research compound. Its molecular formula is C20H22O4 and its molecular weight is 326.4 g/mol. The purity is usually 95%.

Crocetin dimethyl ester

In Stock

• CAS RN:
• 5892-54-6

• Formula:
• C22H28O4

• InChI:
• InChI=1S/C22H28O4/c1-17(13-9-15-19(3)21(23)25-5)11-7-8-12-18(2)14-10-16-20(4)22(24)26-6/h7-16H,1-6H3/b8-7+,13-9+,14-10+,17-11+,18-12+,19-15+,20-16+

• InChIKey:
• OXNHRKGZZFWUQZ-QORFUXSJSA-N

• Gamma-Crocetin is a diterpenoid.
  Crocetin dimethyl ester is a natural product found in Crocus sativus with data available.

3-Aminomethylpinane, hydrochloride

• CAS RN:
• 68092-54-6

• Formula:
• C11H22ClN

• InChI:
• InChI=1S/C11H21N.ClH/c1-7-8(6-12)4-9-5-10(7)11(9,2)3;/h7-10H,4-6,12H2,1-3H3;1H

• InChIKey:
• WMWWUXCZAWKORS-UHFFFAOYSA-N

• 3-Aminomethylpinane, hydrochloride is a useful research compound. Its molecular formula is C11H22ClN and its molecular weight is 203.75 g/mol. The purity is usually 95%.

2-(Cyclohexen-1-yl)ethynyl-triethylsilane

In Stock

• CAS RN:
• 21692-54-6

• Formula:
• C14H24Si

• InChI:
• InChI=1S/C14H24Si/c1-4-15(5-2,6-3)13-12-14-10-8-7-9-11-14/h10H,4-9,11H2,1-3H3

• InChIKey:
• KBTOOJLYPFWADT-UHFFFAOYSA-N

• 2-(Cyclohexen-1-yl)ethynyl-triethylsilane is a useful research compound. Its molecular formula is C14H24Si and its molecular weight is 220.42 g/mol. The purity is usually 95%.

3H-Naphtho[1,8-bc]thiophene-5-ol, 4,5-dihydro-2-methyl-

• CAS RN:
• 18992-54-6

• Formula:
• C12H12OS

• InChI:
• InChI=1S/C12H12OS/c1-7-8-5-6-10(13)9-3-2-4-11(14-7)12(8)9/h2-4,10,13H,5-6H2,1H3

• InChIKey:
• SLZHNYHWXZGVIK-UHFFFAOYSA-N

• 3H-Naphtho[1,8-bc]thiophene-5-ol, 4,5-dihydro-2-methyl-, also known as 3H-Naphtho[1,8-bc]thiophene-5-ol, 4,5-dihydro-2-methyl-, is a useful research compound. Its molecular formula is C12H12OS and its molecular weight is 204.29 g/mol. The purity is usually 95%.

2-Methylhistamine

• CAS RN:
• 34392-54-6

• Formula:
• C6H11N3

• InChI:
• InChI=1S/C6H11N3/c1-5-8-4-6(9-5)2-3-7/h4H,2-3,7H2,1H3,(H,8,9)

• InChIKey:
• XDKYTXBAVJELDQ-UHFFFAOYSA-N

• 2-methylhistamine is an aralkylamino compound that is histamine bearing a methyl substituent at the 2 position on the ring. It has a role as a metabolite and a histamine agonist. It is an aralkylamino compound and a member of imidazoles. It derives from a histamine.

3-Oxa-9-azatricyclo[5.2.2.02,6]undeca-1(9),2(6),4,7-tetraene

• CAS RN:
• 123292-54-6

• Formula:
• C9H7NO

• InChI:
• InChI=1S/C9H7NO/c1-2-8-9-7(3-4-11-9)6(1)5-10-8/h3-5H,1-2H2

• InChIKey:
• SZWFZFDFPMMBGN-UHFFFAOYSA-N

• 3-Oxa-9-azatricyclo[5.2.2.02,6]undeca-1(9),2(6),4,7-tetraene, also known as 3-Oxa-9-azatricyclo[5.2.2.02,6]undeca-1(9),2(6),4,7-tetraene, is a useful research compound. Its molecular formula is C9H7NO and its molecular weight is 145.161. The purity is usually 95%.

N-(3-Chloro-phenyl)-4-hydrazino-3-nitro-benzenesulfonamide

In Stock

• CAS RN:
• 327092-54-6

• Formula:
• C12H11ClN4O4S

• InChI:
• InChI=1S/C12H11ClN4O4S/c13-8-2-1-3-9(6-8)16-22(20,21)10-4-5-11(15-14)12(7-10)17(18)19/h1-7,15-16H,14H2

• InChIKey:
• LZGAGAMFWXXPTQ-UHFFFAOYSA-N

• N-(3-Chloro-phenyl)-4-hydrazino-3-nitro-benzenesulfonamide is a useful research compound. Its molecular formula is C12H11ClN4O4S and its molecular weight is 342.75. The purity is usually 95%.

DIALLYLOXYNEOHEXYL ZIRCONIUM TRIDECANOATE

• CAS RN:
• 110392-54-6

• Formula:
• C100H180O16Zr

• DIALLYLOXYNEOHEXYL ZIRCONIUM TRIDECANOATE is a useful research compound. Its molecular formula is C100H180O16Zr and its molecular weight is 1729.7136. The purity is usually 95%.

2-[6-(1,3-benzodioxol-5-yl)pyridazin-3-yl]sulfanyl-N-(2,4-difluorophenyl)acetamide

In Stock

• CAS RN:
• 893992-54-6

• Formula:
• C19H13F2N3O3S

• InChI:
• InChI=1S/C19H13F2N3O3S/c20-12-2-3-15(13(21)8-12)22-18(25)9-28-19-6-4-14(23-24-19)11-1-5-16-17(7-11)27-10-26-16/h1-8H,9-10H2,(H,22,25)

• InChIKey:
• QTKJBLRWRDMIFO-UHFFFAOYSA-N

• 2-[6-(1,3-benzodioxol-5-yl)pyridazin-3-yl]sulfanyl-N-(2,4-difluorophenyl)acetamide is a useful research compound. Its molecular formula is C19H13F2N3O3S and its molecular weight is 401.39. The purity is usually 95%.

3-(Piperidinomethyl)benzophenone

In Stock

• CAS RN:
• 898792-54-6

• Formula:
• C19H21NO

• InChI:
• InChI=1S/C19H21NO/c21-19(17-9-3-1-4-10-17)18-11-7-8-16(14-18)15-20-12-5-2-6-13-20/h1,3-4,7-11,14H,2,5-6,12-13,15H2

• InChIKey:
• UCSZPHGBCMWTDM-UHFFFAOYSA-N

• 3-(Piperidinomethyl)benzophenone is a useful research compound. Its molecular formula is C19H21NO and its molecular weight is 279.4 g/mol. The purity is usually 95%.

3-Amino-5-bromobenzofuran-2-carbonitrile

Usually In Stock

• CAS RN:
• 636992-54-6

• Formula:
• C9H5BrN2O

• InChI:
• InChI=1S/C9H5BrN2O/c10-5-1-2-7-6(3-5)9(12)8(4-11)13-7/h1-3H,12H2

• InChIKey:
• SPXNLNOWESZBOL-UHFFFAOYSA-N

• 3-Amino-5-bromobenzofuran-2-carbonitrile is a useful research compound. Its molecular formula is C9H5BrN2O and its molecular weight is 237.05 g/mol. The purity is usually 95%.

4-(Benzyloxy)-2,3-difluorobenzoic acid

In Stock

• CAS RN:
• 144292-54-6

• Formula:
• C14H10F2O3

• InChI:
• InChI=1S/C14H10F2O3/c15-12-10(14(17)18)6-7-11(13(12)16)19-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,17,18)

• InChIKey:
• LRDUKBLYCQINLX-UHFFFAOYSA-N

• 4-(Benzyloxy)-2,3-difluorobenzoic acid, also known as 4-(Benzyloxy)-2,3-difluorobenzoic acid, is a useful research compound. Its molecular formula is C14H10F2O3 and its molecular weight is 264.22 g/mol. The purity is usually 95%.

Methyl 5-bromo-2-(chloromethyl)-1,3-benzoxazole-7-carboxylate

In Stock

• CAS RN:
• 1221792-54-6

• Formula:
• C10H7BrClNO3

• InChI:
• InChI=1S/C10H7BrClNO3/c1-15-10(14)6-2-5(11)3-7-9(6)16-8(4-12)13-7/h2-3H,4H2,1H3

• InChIKey:
• DXKPKZOXRHNVRR-UHFFFAOYSA-N

• Methyl 5-bromo-2-(chloromethyl)-1,3-benzoxazole-7-carboxylate is a useful research compound. Its molecular formula is C10H7BrClNO3 and its molecular weight is 304.52 g/mol. The purity is usually 95%.

2-Bromobenzyl cyclopentyl ether

In Stock

• CAS RN:
• 1247592-54-6

• Formula:
• C12H15BrO

• InChI:
• InChI=1S/C12H15BrO/c13-12-8-4-1-5-10(12)9-14-11-6-2-3-7-11/h1,4-5,8,11H,2-3,6-7,9H2

• InChIKey:
• HTVSZADWECRLDN-UHFFFAOYSA-N

• 2-Bromobenzyl cyclopentyl ether is a useful research compound. Its molecular formula is C12H15BrO and its molecular weight is 255.15 g/mol. The purity is usually 95%.

2-Bromo-5-chloroquinoline

Usually In Stock

• CAS RN:
• 1420792-54-6

• Formula:
• C9H5BrClN

• InChI:
• InChI=1S/C9H5BrClN/c10-9-5-4-6-7(11)2-1-3-8(6)12-9/h1-5H

• InChIKey:
• PZAHFAZCBWHOTB-UHFFFAOYSA-N

• 2-Bromo-5-chloroquinoline is a useful research compound. Its molecular formula is C9H5BrClN and its molecular weight is 242.50 g/mol. The purity is usually 95%.